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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214 Get Quote

Essential guidelines for the safe and compliant disposal of tetraethylene glycol are critical for

ensuring personnel safety and environmental protection. This document provides a

comprehensive overview of the proper procedures for managing tetraethylene glycol waste,

from initial handling to final disposal, tailored for researchers, scientists, and drug development

professionals.

Tetraethylene glycol in its pure form is not classified as a hazardous waste under the federal

regulations of the Resource Conservation and Recovery Act (RCRA).[1][2] However, the

disposal of used tetraethylene glycol is more complex. Once used in laboratory or industrial

processes, it can become contaminated with other substances, such as heavy metals or

solvents.[1] This contamination can cause the waste to exhibit hazardous characteristics,

necessitating stricter disposal protocols.[1] Therefore, a thorough evaluation of the waste

stream is a mandatory first step in determining the appropriate disposal method.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to adhere to fundamental safety

measures. Always consult the Safety Data Sheet (SDS) for tetraethylene glycol for specific

handling instructions. Personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat, should be worn at all times to prevent skin and eye contact.

Ensure adequate ventilation in the area where the chemical is being handled to minimize

inhalation exposure. In case of a spill, absorb the material with an inert substance and collect it

in a suitable container for disposal.
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Step-by-Step Disposal Protocol
The proper disposal of tetraethylene glycol follows a clear, multi-step process designed to

ensure safety and regulatory compliance.

Step 1: Waste Characterization

The primary and most critical step is to determine if the tetraethylene glycol waste is

hazardous.[3] This is achieved through a process known as waste characterization. For glycol-

based waste, the most common method is the Toxicity Characteristic Leaching Procedure

(TCLP), EPA Method 1311. The TCLP simulates landfill conditions to determine the mobility of

organic and inorganic analytes. If the concentration of any of the contaminants listed in the

table below is equal to or greater than the regulatory limit, the waste is classified as hazardous.

Step 2: Segregation and Storage

Proper segregation of waste streams is essential. Do not mix tetraethylene glycol waste with

other chemical waste unless it has been characterized and deemed compatible for co-disposal.

Store the waste in a well-ventilated area in a clearly labeled, sealed, and chemically compatible

container. The label should include "Hazardous Waste" if applicable, the name of the chemical,

and the accumulation start date.

Step 3: Recycling as a Preferred Option

Whenever possible, recycling should be the preferred method for managing used

tetraethylene glycol. Various recycling techniques can remove impurities and restore the

glycol to a usable state. This is not only an environmentally friendly option but can also be more

cost-effective. Contact a licensed environmental waste management company to determine if

your tetraethylene glycol waste is a candidate for recycling.

Step 4: Disposal of Non-Recyclable Waste

If recycling is not a viable option, the waste must be disposed of in accordance with all local,

state, and federal regulations.

Non-Hazardous Waste: If the TCLP results indicate that the waste is not hazardous, it can

typically be disposed of through a licensed industrial waste handler. However, it is crucial to
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confirm this with your local environmental agency, as some jurisdictions have specific

regulations for glycol disposal regardless of its hazardous characteristic. Never pour

tetraethylene glycol, hazardous or not, down the drain.

Hazardous Waste: If the waste is determined to be hazardous, it must be managed by a

licensed hazardous waste contractor. This involves proper packaging, labeling, and

transportation to a permitted treatment, storage, and disposal facility (TSDF).

Quantitative Data: TCLP Regulatory Limits
The following table outlines the maximum concentration of contaminants for the toxicity

characteristic as defined in 40 CFR § 261.24. If the extract from a representative sample of the

tetraethylene glycol waste contains any of these contaminants at a concentration equal to or

greater than the regulatory level, it is classified as a hazardous waste.
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EPA Hazardous
Waste No.

Contaminant CAS No.
Regulatory Level
(mg/L)

D004 Arsenic 7440-38-2 5.0

D005 Barium 7440-39-3 100.0

D006 Cadmium 7440-43-9 1.0

D007 Chromium 7440-47-3 5.0

D008 Lead 7439-92-1 5.0

D009 Mercury 7439-97-6 0.2

D010 Selenium 7782-49-2 1.0

D011 Silver 7440-22-4 5.0

D018 Benzene 71-43-2 0.5

D019 Carbon tetrachloride 56-23-5 0.5

D021 Chlorobenzene 108-90-7 100.0

D022 Chloroform 67-66-3 6.0

D028 1,2-Dichloroethane 107-06-2 0.5

D029 1,1-Dichloroethylene 75-35-4 0.7

D035 Methyl ethyl ketone 78-93-3 200.0

D039 Tetrachloroethylene 127-18-4 0.7

D040 Trichloroethylene 79-01-6 0.5

D043 Vinyl chloride 75-01-4 0.2

Experimental Protocol: Toxicity Characteristic
Leaching Procedure (TCLP) - EPA Method 1311
The following is a summarized methodology for the TCLP test. For complete and detailed

instructions, refer to the official EPA SW-846 Method 1311 documentation.
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1. Sample Preparation:

For liquid wastes containing less than 0.5% dry solid material, the waste is filtered through a

0.6 to 0.8 µm glass fiber filter. The filtrate is defined as the TCLP extract.

For wastes containing 0.5% or more solids, the liquid portion is separated from the solid

phase. The solid material's particle size may be reduced if necessary.

2. Extraction Fluid Selection:

The choice of extraction fluid is based on the alkalinity of the solid phase of the waste.

A small subsample of the solid phase is mixed with reagent water, and the pH is measured.

If the pH is less than 5.0, extraction fluid #1 is used. If the pH is 5.0 or greater, a different

procedure is followed to determine the appropriate fluid.

3. Leaching Process:

The solid material is placed in an extraction vessel with an amount of the selected extraction

fluid equal to 20 times the weight of the solid.

The vessel is sealed and rotated in an agitation apparatus for 18 ± 2 hours.

4. Final Separation and Analysis:

After agitation, the liquid extract is separated from the solid phase by filtration.

This final extract is then analyzed to determine the concentration of the contaminants listed

in 40 CFR § 261.24.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tetraethylene glycol.
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Start: Tetraethylene Glycol Waste Generated

Step 1: Characterize Waste (TCLP Test - EPA Method 1311)

Does TCLP extract exceed
regulatory limits (40 CFR 261.24)?

Step 2: Evaluate for Recycling

No

Step 2: Evaluate for Recycling

Yes

Is Recycling Feasible?

Recycle through a licensed facility

Yes

Dispose as non-hazardous industrial waste
(Consult local regulations)

No

Is Recycling Feasible?

Recycle through a licensed hazardous waste recycling facility

Yes

Dispose as hazardous waste through a licensed contractor
at a permitted TSDF

No

Click to download full resolution via product page

Caption: Tetraethylene Glycol Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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